6-bromo-5-methyl-1,4-dihydroimidazo[4,5-b]pyridin-2-one

• IUPAC Name: 6-bromo-5-methyl-1,4-dihydroimidazo[4,5-b]pyridin-2-one
• InChI: InChI=1S/C7H6BrN3O/c1-3-4(8)2-5-6(9-3)11-7(12)10-5/h2H,1H3,(H2,9,10,11,12)
• InChI Key: MVEUCAYEKFZDEG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C2C(=NC(=O)N2)N1)Br
• Molecular Formula: C7H6BrN3O
• Molecular Weight: 228.05 g/mol

Description

The compound with the identifier “6-bromo-5-methyl-1,4-dihydroimidazo[4,5-b]pyridin-2-one” is a chemical substance cataloged in the PubChem database. This compound is known for its unique chemical structure and properties, which make it a subject of interest in various scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of the compound with the identifier “6-bromo-5-methyl-1,4-dihydroimidazo[4,5-b]pyridin-2-one” involves specific chemical reactions and conditions. The detailed synthetic routes and reaction conditions are typically documented in scientific literature and patents. These methods often include the use of specific reagents, catalysts, and solvents under controlled temperature and pressure conditions to achieve the desired chemical transformation.

Industrial Production Methods

In industrial settings, the production of the compound with the identifier “this compound” may involve large-scale chemical processes. These processes are designed to optimize yield, purity, and cost-effectiveness. The industrial production methods may include continuous flow reactions, batch processing, and the use of advanced separation and purification techniques.

Chemical Reactions Analysis

Types of Reactions

The compound with the identifier “6-bromo-5-methyl-1,4-dihydroimidazo[4,5-b]pyridin-2-one” undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can convert the compound into reduced forms.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

The common reagents used in the reactions involving the compound with the identifier “this compound” include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, pressure, and solvent choice, are optimized to achieve the desired chemical transformation.

Major Products

The major products formed from the reactions of the compound with the identifier “this compound” depend on the specific reaction conditions and reagents used. These products can include various derivatives and analogs of the original compound.

Scientific Research Applications

The compound with the identifier “6-bromo-5-methyl-1,4-dihydroimidazo[4,5-b]pyridin-2-one” has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent or intermediate in organic synthesis and chemical research.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research on the compound includes its potential therapeutic applications and pharmacological properties.

Industry: The compound is used in various industrial processes and applications, including the development of new materials and chemicals.

Mechanism of Action

The mechanism of action of the compound with the identifier “6-bromo-5-methyl-1,4-dihydroimidazo[4,5-b]pyridin-2-one” involves its interaction with specific molecular targets and pathways. The compound may bind to receptors, enzymes, or other biomolecules, leading to a cascade of biochemical events. The detailed molecular targets and pathways involved are subjects of ongoing research and may vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

The compound with the identifier “6-bromo-5-methyl-1,4-dihydroimidazo[4,5-b]pyridin-2-one” can be compared with other similar compounds based on its chemical structure and properties. Similar compounds may include those with analogous functional groups, molecular frameworks, or biological activities.

Uniqueness

The uniqueness of the compound with the identifier “this compound” lies in its specific chemical structure and the resulting properties. These unique features make it a valuable subject of study and application in various scientific fields.

Conclusion

The compound with the identifier “this compound” is a versatile chemical substance with significant scientific and industrial importance. Its unique properties, diverse chemical reactions, and wide range of applications make it a valuable compound for research and development in chemistry, biology, medicine, and industry.